Cas no 1697400-29-5 (8-(Chloromethyl)isoquinoline)

• Product Name: 8-(Chloromethyl)isoquinoline
• CAS No: 1697400-29-5
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• CID: 4822221
• Update Time: 2025-10-05

8-(Chloromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(Chloromethyl)isoquinoline
• ClCC=1C=CC=C2C=CN=CC=12

• Inchi： 1S/C10H8ClN/c11-6-9-3-1-2-8-4-5-12-7-10(8)9/h1-5,7H,6H2
• InChI Key： QAIQHLXTPNUIPG-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C2C=CN=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 8-(Chloromethyl)isoquinoline

Comprehensive Overview of 8-(Chloromethyl)isoquinoline (CAS No. 1697400-29-5): Properties, Applications, and Industry Insights

8-(Chloromethyl)isoquinoline (CAS No. 1697400-29-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This halogenated isoquinoline derivative features a reactive chloromethyl group at the 8-position, making it a valuable intermediate for synthesizing complex molecules. Its molecular formula C₁₀H₈ClN and precise structural configuration enable diverse applications, particularly in drug discovery and functional material development.

Recent studies highlight the growing demand for isoquinoline derivatives in medicinal chemistry, with 8-(Chloromethyl)isoquinoline serving as a key building block for kinase inhibitors and antimicrobial agents. The compound's heterocyclic core allows for efficient structural modifications, addressing current research challenges in targeted drug delivery and bioactive molecule design. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent industry standards for research-grade chemicals.

From a synthetic chemistry perspective, 1697400-29-5 demonstrates remarkable reactivity in nucleophilic substitution reactions. Researchers increasingly utilize this property to create novel bioconjugates and small molecule probes for diagnostic applications. The compound's stability under ambient conditions and solubility in common organic solvents (DMSO, ethanol) further enhance its practicality in laboratory settings. These characteristics align with current trends in green chemistry, as the molecule enables efficient synthetic routes with reduced byproduct formation.

Material scientists have explored 8-(Chloromethyl)isoquinoline for developing advanced coordination polymers and luminescent materials. Its ability to coordinate with transition metals creates opportunities for designing sensors and optoelectronic devices. This application resonates with the growing focus on sustainable energy solutions, where such materials contribute to improved solar cell efficiency and energy storage systems. The compound's thermal stability (decomposition point >200°C) makes it particularly suitable for high-performance material synthesis.

Quality control protocols for CAS 1697400-29-5 involve rigorous analytical validation, including mass spectrometry and elemental analysis. Reputable suppliers provide detailed certificates of analysis (CoA) with batch-specific data on impurities and stability. These practices address the pharmaceutical industry's emphasis on quality-by-design principles and regulatory compliance. Proper storage recommendations (desiccated, -20°C) ensure long-term stability while maintaining reactivity for downstream applications.

Emerging research explores the compound's potential in catalysis and asymmetric synthesis. The chloromethyl group serves as an effective handle for immobilizing catalysts on solid supports, a technique gaining traction in continuous flow chemistry. This aligns with industrial needs for scalable, cost-effective synthetic methods. Computational chemistry studies predict favorable interactions between 8-(Chloromethyl)isoquinoline derivatives and biological targets, supporting rational drug design approaches.

Safety assessments indicate standard laboratory precautions (gloves, eye protection) are sufficient when handling this compound. Its classification as non-volatile and moderate water solubility reduces environmental concerns compared to similar reagents. These properties contribute to its growing adoption in academic and industrial settings, particularly for researchers developing next-generation therapeutics and smart materials.

The global market for isoquinoline-based compounds shows steady growth, driven by pharmaceutical R&D investments. 8-(Chloromethyl)isoquinoline occupies a strategic position in this landscape as a versatile intermediate. Custom synthesis services now offer tailored derivatives to meet specific research requirements, reflecting the compound's adaptability across multiple disciplines. This flexibility makes it particularly valuable for interdisciplinary projects combining chemistry, biology, and materials science.

Future applications may leverage the compound's potential in bioimaging and theranostic systems. Preliminary studies suggest its derivatives could serve as fluorescent tags or drug carriers with modified release profiles. Such developments would address current healthcare challenges in personalized medicine and targeted therapy. The scientific community continues to explore novel reactions and applications for CAS 1697400-29-5, ensuring its relevance in cutting-edge research initiatives.